Cas no 2229423-40-7 (3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid)

• Product Name: 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid
• CAS No: 2229423-40-7
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6367749
• PubChem ID: 165967540
• Update Time: 2025-10-31

3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid
• 3-[4-(dimethylamino)-3-fluorophenyl]-3,3-difluoropropanoic acid
• EN300-1952261
• 2229423-40-7

• Inchi： 1S/C11H12F3NO2/c1-15(2)9-4-3-7(5-8(9)12)11(13,14)6-10(16)17/h3-5H,6H2,1-2H3,(H,16,17)
• InChI Key： CGQQPEGUXUSORJ-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(=C(C=1)F)N(C)C)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid

Professional Introduction to 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic Acid (CAS No. 2229423-40-7)

3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid, identified by the CAS number 2229423-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluorine-substituted aromatic ring and an amine-functionalized side chain. Such structural motifs are often exploited in the design of bioactive molecules due to their potential to interact with biological targets in a highly specific manner.

The significance of this compound lies in its potential applications as a building block for the synthesis of novel therapeutic agents. The presence of both fluorine and dimethylamino groups imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further derivatization. In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid and various biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in critical metabolic pathways. For instance, preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain kinases, which are known to be implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid presents unique challenges due to the complexity of its structure. The introduction of fluorine atoms into aromatic rings often requires specialized synthetic methodologies to ensure high yield and purity. However, recent innovations in synthetic chemistry have made it possible to achieve efficient fluorination reactions under mild conditions, thereby reducing the environmental impact and improving scalability.

In the realm of drug discovery, 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid serves as a versatile scaffold for the development of novel therapeutics. Its structural features allow for modifications at multiple positions, enabling researchers to fine-tune its pharmacological properties. For example, replacing one of the fluorine atoms with a hydroxyl group could alter its solubility and metabolic behavior, potentially enhancing its bioavailability. Similarly, introducing additional substituents into the aromatic ring could modulate its binding affinity to biological targets.

The pharmacokinetic profile of 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid is another area of active investigation. Fluorinated compounds are known to exhibit prolonged half-lives due to their resistance to enzymatic degradation. This property is particularly advantageous for drugs that require frequent dosing or have a short half-life. Preclinical studies have begun to explore the pharmacokinetic behavior of this compound in animal models, providing valuable insights into its potential as a lead candidate for further development.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence the electronic properties of molecules, leading to enhanced binding interactions with biological targets. Additionally, fluorine-labeled compounds are often used in diagnostic imaging techniques due to their ability to emit signals detectable by various imaging modalities. As such, 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid may find applications not only as a therapeutic agent but also as a diagnostic tool.

In conclusion, 3-4-(dimethylamino)-3-fluorophenyl-3,3-difluoropropanoic acid(CAS No. 2229423-40-7) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule in medicine and biotechnology.